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Liperfluo is a fluorescent probe designed for the specific detection of lipid peroxides, which are
key indicators of oxidative stress and central to the process of ferroptosis, a form of regulated
cell death.[1][2] Developed by Dojindo Molecular Technologies, this perylene derivative has
become an invaluable tool for researchers in cell biology, drug development, and oxidative
stress-related disease research.[1][3] Its unique mechanism allows for the direct and selective
measurement of lipid hydroperoxides, distinguishing it from other reactive oxygen species
(ROS) probes.[1][3][4]

Core Properties and Specifications

Liperfluo's chemical structure and photophysical characteristics are optimized for live-cell
imaging and flow cytometry applications.[1][5] The probe is nearly non-fluorescent in its native
state within aqueous media but exhibits intense fluorescence upon specific oxidation by lipid
peroxides in lipophilic environments like cell membranes.[1][5][6][7][8] This property minimizes
background fluorescence and enhances signal-to-noise ratio.[6]
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Property Value Reference
N-(4-
Diphenylphosphinophenyl)-N'-

Chemical Name (3,6,9,12- [1]

tetraoxatridecyl)perylene-
3,4,9,10-tetracarboxydiimide

CAS Number 1448846-35-2 [1]
Molecular Weight 840.85 g/mol [1]
o 524 nm (oxidized form in
Excitation Max. (113151061071
ethanol)

535 nm (oxidized form in

Emission Max. [L1[3][5106]1[7]
ethanol)

Solubility Soluble in DMSO [5][6]

Storage 0-5°C, protect from light [7119]

Mechanism of Action and Selectivity

Liperfluo's detection mechanism relies on the specific oxidation of its diphenylphosphine
moiety by lipid hydroperoxides.[4] In its unoxidized state, the probe is non-fluorescent. Upon
reaction with a lipid peroxide, the phosphine group is oxidized, leading to a conformational
change that results in a strong fluorescent signal.[4][7]

A key advantage of Liperfluo is its high selectivity for lipid peroxides over other reactive
oxygen species.[1][3][4] This specificity is crucial for accurately studying lipid peroxidation
without confounding signals from other oxidative molecules. Kinetic studies have shown that
while other probes may be oxidized by various sources, Liperfluo's oxidation is selective for
linoleate hydroperoxides, making it a reliable indicator of polyunsaturated fatty acid
peroxidation.[4]
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Liperfluo's mechanism of action upon reacting with lipid peroxides.

Experimental Protocols

The following are generalized protocols for the preparation and use of Liperfluo for detecting
lipid peroxides in cultured cells, adaptable for both fluorescence microscopy and flow
cytometry.

Reagent Preparation (1 mmol/L Stock Solution)

e Preparation: To one 50 pg vial of Liperfluo, add 60 pL of high-quality, anhydrous DMSO.[5]
[61[9]

o Dissolution: Pipette vigorously for approximately one minute to dissolve the compound.[5] If
solids remain, vortex the tube for 5 minutes.[5][9] Gentle warming (40°C for 3-30 minutes) or
sonication can aid complete dissolution.[5][7][9]

e Storage and Handling: The 1 mmol/L DMSO stock solution is light-sensitive.[5][6][7] Protect
the tube from light using aluminum foil and use it within one day of preparation.[5][6][9]
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Staining Protocol for Live Cells

The optimal final concentration of Liperfluo can vary depending on the cell type and
experimental conditions, typically ranging from 1 to 20 uM.[1][9]

o Cell Seeding: Seed cells in an appropriate culture vessel (e.g., glass-bottom dish for
microscopy, 6-well plate for flow cytometry) and culture overnight to allow for adherence.[1]

[9]

e Washing: Remove the culture medium and wash the cells once with serum-free medium or a
buffered salt solution like HBSS.[9]

e Probe Loading: Prepare a Liperfluo working solution by diluting the 1 mmol/L stock solution
in serum-free medium to the desired final concentration (e.g., 1 uM). Add the working
solution to the cells.[9]

 Incubation: Incubate the cells at 37°C in a CO:z incubator for 15-30 minutes.[1][9]

« Induction of Lipid Peroxidation (Optional): To induce lipid peroxidation for a positive control,
the culture medium can be replaced with a medium containing an inducing agent such as
erastin (e.g., 50 uM), tert-butyl hydroperoxide (t-BHP, e.g., 250-500 uM), or cumene
hydroperoxide (e.g., 100 uM) and incubated for an appropriate time (e.g., 1-2 hours or
overnight for erastin).[1][7][9]

e Final Wash: Remove the loading or induction solution and wash the cells twice with serum-
free medium or HBSS to remove excess probe.[9]

e Analysis: Proceed immediately with analysis via fluorescence microscopy or flow cytometry.
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General experimental workflow for detecting lipid peroxidation using Liperfluo.
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Application in Ferroptosis Research

Ferroptosis is a non-apoptotic, iron-dependent form of regulated cell death driven by the
accumulation of lipid peroxides.[1] Liperfluo is extensively used to monitor this hallmark event.
[1][3] Inducers of ferroptosis, such as erastin, inhibit the cystine/glutamate antiporter (system
Xc-), leading to depletion of glutathione (GSH), an essential cofactor for the enzyme
Glutathione Peroxidase 4 (GPX4).[1] GPX4 is the primary enzyme responsible for neutralizing
lipid peroxides. Its inactivation leads to the accumulation of lipid peroxides, culminating in cell
death.[10] Liperfluo allows for the direct visualization and quantification of this lipid peroxide
buildup in cells undergoing ferroptosis.[1][7]
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Role of Liperfluo in the ferroptosis signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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